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Compound of Interest

Compound Name: Cycloeicosane

Cat. No.: B12656103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical state and appearance of

cycloeicosane (C₂₀H₄₀), a macrocyclic alkane. The information is compiled from various

chemical databases and literature sources, presenting quantitative data, general experimental

methodologies, and logical visualizations to aid in research and development applications.

Physical and Chemical Properties of Cycloeicosane
Cycloeicosane is a saturated cycloalkane consisting of a 20-carbon ring.[1][2] Like other large

cycloalkanes, its properties are influenced by its significant molecular weight and cyclic

structure.[3] It is a non-polar compound, a characteristic that dictates its solubility and

interactions.[3]

The known physical and chemical properties of cycloeicosane are summarized in the table

below for ease of reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12656103?utm_src=pdf-interest
https://www.benchchem.com/product/b12656103?utm_src=pdf-body
https://www.benchchem.com/product/b12656103?utm_src=pdf-body
https://www.benchchem.com/product/b12656103?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C296560&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C296560&Units=SI
https://en.wikipedia.org/wiki/Cycloalkane
https://en.wikipedia.org/wiki/Cycloalkane
https://www.benchchem.com/product/b12656103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit Source(s)

Molecular Formula C₂₀H₄₀ - [1][2][4][5]

Molecular Weight 280.53 g/mol [1][4][6]

CAS Number 296-56-0 - [1][2][4]

Melting Point
49.9 / 61-62 / 61.85

(335 K)
°C [3][6][7]

Boiling Point 387.2 °C (at 760 mmHg) [4][5]

Density 0.79 g/cm³ [4][5]

Flash Point 176.7 °C [4][5]

Vapor Pressure 7.47 x 10⁻⁶ mmHg (at 25°C) [4][5]

Refractive Index 1.433 / 1.4664 - [4][5]

Octanol/Water

Partition Coefficient

(logP)

7.802 - [5][6]

Based on its reported melting points, which range from approximately 50°C to 62°C,

cycloeicosane is a solid at standard ambient temperature and pressure (SATP).[3][6][7] While

specific descriptions of its appearance are not detailed in the available literature, cycloalkanes

of this size are typically white, waxy crystalline solids. Its insolubility in water and solubility in

non-polar organic solvents can be inferred from its non-polar hydrocarbon structure and high

logP value.[3][5][6]

Experimental Protocols for Physical Property
Determination
While specific experimental procedures for cycloeicosane were not found, the following are

standard methodologies used to determine the key physical properties of solid organic

compounds.
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A common and reliable method for determining the melting point of a crystalline solid is the

capillary tube method using a melting point apparatus.

Sample Preparation: A small amount of dry, purified cycloeicosane is finely powdered and

packed into a thin-walled capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer or temperature sensor.

Heating and Observation: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per

minute) as it approaches the expected melting point.

Data Recording: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted into a clear liquid.

Given its high boiling point, the boiling point of cycloeicosane would typically be determined

under reduced pressure (vacuum distillation) to prevent thermal decomposition. The boiling

point at atmospheric pressure is then extrapolated.

Apparatus Setup: A small quantity of cycloeicosane is placed in a distillation flask. The flask

is connected to a condenser, a receiving flask, and a vacuum source. A thermometer is

positioned so that the bulb is just below the side arm leading to the condenser.

Procedure: The system is evacuated to a specific, stable pressure. The flask is then heated.

Data Recording: The temperature at which the liquid boils and its vapor condenses on the

thermometer bulb is recorded as the boiling point at that specific pressure. The Clausius-

Clapeyron equation or a nomograph can be used to correct the boiling point to atmospheric

pressure (760 mmHg).

The density of solid cycloeicosane can be measured using various techniques, including gas

pycnometry, which is highly accurate for solids.

Principle: Gas pycnometry measures the volume of a solid object by applying Archimedes'

principle of fluid displacement, using a gas (like helium) as the "fluid."
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Procedure: A known mass of the cycloeicosane sample is placed in a sealed chamber of a

known volume. The chamber is filled with an inert gas to a specific pressure. The gas is then

expanded into a second calibrated chamber, and the resulting pressure drop is measured.

Calculation: The volume of the solid sample is calculated based on the pressure change and

the known volumes of the chambers. Density is then calculated by dividing the sample's

mass by its measured volume.

Visualizations
The following diagrams illustrate logical relationships and workflows relevant to the physical

characterization of cycloeicosane.
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Click to download full resolution via product page

Caption: Workflow for Physical Characterization of Solid Cycloeicosane.
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Caption: Relationship Between Temperature and the Physical State of Cycloeicosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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